Cas no 1780731-37-4 (3-(1,1-difluoroethyl)-N-methylaniline)

3-(1,1-Difluoroethyl)-N-methylaniline is a fluorinated aromatic amine derivative characterized by the presence of a difluoroethyl group at the meta position relative to the methylamino substituent. This structural motif imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoroethyl group enhances metabolic stability and lipophilicity, which can improve bioavailability in active compounds. Additionally, the methylamino functionality provides a reactive site for further derivatization, enabling diverse chemical modifications. Its well-defined purity and consistent performance make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its potential reactivity.

3-(1,1-difluoroethyl)-N-methylaniline structure

1780731-37-4 structure

Product Name:3-(1,1-difluoroethyl)-N-methylaniline

CAS No:1780731-37-4

MF:C₉H₁₁F₂N

MW:171.18714928627

MDL:MFCD28519314

CID:5617990

PubChem ID:84654055

Update Time:2025-06-08

3-(1,1-difluoroethyl)-N-methylaniline Chemical and Physical Properties

Names and Identifiers

- GSASAVXZOJRIAT-UHFFFAOYSA-N
- 1780731-37-4
- EN300-2997917
- 3-(1,1-difluoroethyl)-N-methylaniline
- MDL： MFCD28519314
- Inchi： 1S/C9H11F2N/c1-9(10,11)7-4-3-5-8(6-7)12-2/h3-6,12H,1-2H3
- InChI Key： GSASAVXZOJRIAT-UHFFFAOYSA-N
- SMILES： FC(C)(C1C=CC=C(C=1)NC)F

Computed Properties

Exact Mass: 171.08595568g/mol
Monoisotopic Mass: 171.08595568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12Å²

3-(1,1-difluoroethyl)-N-methylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2997917-0.05g	3-(1,1-difluoroethyl)-N-methylaniline	1780731-37-4	95.0%	0.05g	$480.0	2025-03-19
Enamine	EN300-2997917-0.1g	3-(1,1-difluoroethyl)-N-methylaniline	1780731-37-4	95.0%	0.1g	$502.0	2025-03-19
Enamine	EN300-2997917-0.25g	3-(1,1-difluoroethyl)-N-methylaniline	1780731-37-4	95.0%	0.25g	$525.0	2025-03-19
Enamine	EN300-2997917-0.5g	3-(1,1-difluoroethyl)-N-methylaniline	1780731-37-4	95.0%	0.5g	$548.0	2025-03-19
Enamine	EN300-2997917-1.0g	3-(1,1-difluoroethyl)-N-methylaniline	1780731-37-4	95.0%	1.0g	$571.0	2025-03-19
Enamine	EN300-2997917-2.5g	3-(1,1-difluoroethyl)-N-methylaniline	1780731-37-4	95.0%	2.5g	$1118.0	2025-03-19
Enamine	EN300-2997917-5.0g	3-(1,1-difluoroethyl)-N-methylaniline	1780731-37-4	95.0%	5.0g	$1654.0	2025-03-19
Enamine	EN300-2997917-10.0g	3-(1,1-difluoroethyl)-N-methylaniline	1780731-37-4	95.0%	10.0g	$2454.0	2025-03-19
Enamine	EN300-2997917-1g	3-(1,1-difluoroethyl)-N-methylaniline	1780731-37-4		1g	$571.0	2023-09-06
Enamine	EN300-2997917-5g	3-(1,1-difluoroethyl)-N-methylaniline	1780731-37-4		5g	$1654.0	2023-09-06